4-methoxy-3,5-dimethyl-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3,5-dimethyl-N-[(1-methylpiperidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H26N2O3S/c1-12-9-15(10-13(2)16(12)21-4)22(19,20)17-11-14-5-7-18(3)8-6-14/h9-10,14,17H,5-8,11H2,1-4H3
• InChI Key: QDYLSRAQRCJFSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)S(=O)(=O)NCC2CCN(CC2)C
• Molecular Formula: C16H26N2O3S
• Molecular Weight: 326.5 g/mol
• CAS No.: 953141-81-6

Description

4-methoxy-3,5-dimethyl-N-((1-methylpiperidin-4-yl)methyl)benzenesulfonamide, also known as SUCNR1 antagonist, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Photodynamic Therapy Application

The synthesis of zinc phthalocyanine derivatives with new benzenesulfonamide groups has been highlighted for their significant photophysical and photochemical properties. These compounds exhibit high singlet oxygen quantum yield, making them potent Type II photosensitizers suitable for cancer treatment in photodynamic therapy. Their good fluorescence properties and appropriate photodegradation quantum yield are essential for mechanisms targeting cancer cells without affecting the surrounding healthy tissue (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal and Anti-HIV Activities

A series of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were synthesized and exhibited in vitro anti-HIV and antifungal activities. These findings suggest that benzenesulfonamide derivatives could serve as a basis for developing new therapeutic agents against HIV and fungal infections (Zareef et al., 2007).

Cognitive Enhancement

SB-399885, a benzenesulfonamide derivative, demonstrated high affinity and selectivity for 5-HT6 receptors, showing potential as a cognitive enhancer. This compound was effective in improving memory and learning deficits in animal models, suggesting its utility in treating cognitive disorders such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Antimicrobial Activity

New Schiff bases of Sulfa drugs and their metal complexes have been synthesized and characterized, showing promising antimicrobial activities against various bacteria. These compounds could be significant for developing new antimicrobial agents to combat resistant bacterial strains (Alyar et al., 2018).

Enzyme Inhibition

The synthesis of new N-(alkyl/aralkyl)-N-(4-methoxyphenethyl) benzenesulfonamides showed biofilm inhibitory action against Escherichia coli, indicating their potential as less cytotoxic therapeutic agents for bacterial infections. Moreover, these molecules could serve as scaffolds for designing new drugs targeting bacterial biofilms (Abbasi et al., 2019).